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Compound of Interest

Compound Name: 2-Bromo-5-isopropylphenol

Cat. No.: B3245118

This document provides a detailed technical guide on the safe handling, storage, and
emergency procedures for 2-Bromo-5-isopropylphenol (CAS No. 16606-28-3). As a
substituted phenol, this compound shares many of the significant hazards associated with
phenol, including high acute toxicity and the ability to cause severe chemical burns. This guide
synthesizes available data for the compound and its structural analogs to provide a robust
framework for risk mitigation in a research and development setting. The protocols and
recommendations herein are grounded in established safety principles to ensure the protection
of laboratory personnel and the integrity of experimental work.

Section 1: Compound Identification and
Physicochemical Properties

2-Bromo-5-isopropylphenol is a brominated aromatic organic compound. Understanding its
physical and chemical properties is the foundation of a sound risk assessment. While
comprehensive experimental data is limited, predicted values provide a reliable basis for
handling procedures.
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Property Value Source(s)
CAS Number 16606-28-3 [1][2]
Molecular Formula CoH11Bro [1][3]
Molecular Weight 215.09 g/mol [11[3114]
Boiling Point 89 °C (at 4 Torr) [31[5]

Density (Predicted)

1.395 + 0.06 g/cm?3

[3](5]

pKa (Predicted)

8.49+0.10

[3](5]

Section 2: Hazard Identification and GHS Classification

While a specific GHS classification for 2-Bromo-5-isopropylphenol is not universally

published, the classification for its close isomer, 2-Bromo-6-isopropylphenol, and the parent

compound, phenol, provides an authoritative basis for hazard assessment.[4] The primary

dangers stem from its corrosivity and high acute toxicity via multiple exposure routes.[6]

Hazard Class

Hazard Statement

GHS Pictogram

Acute Toxicity, Oral (Category
4)

H302: Harmful if swallowed

GHSO07 (Exclamation Mark)

Acute Toxicity, Dermal
(Category 4)

H312: Harmful in contact with

skin

GHSO07 (Exclamation Mark)

Skin Corrosion/Irritation
(Category 2)

H315: Causes skin irritation

GHSO07 (Exclamation Mark)

Serious Eye Damage
(Category 1)

H318: Causes serious eye

damage

GHSO05 (Corrosion)

Acute Toxicity, Inhalation
(Category 4)

H332: Harmful if inhaled

GHSO07 (Exclamation Mark)

Specific Target Organ Toxicity -
Single Exposure (Category 3)

H335: May cause respiratory

irritation

GHSO07 (Exclamation Mark)
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In-Depth Hazard Analysis:

o Dermal Absorption and Systemic Toxicity: The most significant hazard of substituted phenols
is their ability to be rapidly absorbed through the skin.[7] This can lead to systemic toxicity
affecting the central nervous system, liver, and kidneys.[6][8] Toxic, and potentially fatal,
amounts can be absorbed through relatively small areas of skin, a risk compounded by the
compound's local anesthetic properties, which can prevent the immediate sensation of pain
upon contact.[7]

» Corrosivity: Direct contact causes severe skin burns, which may initially appear as white
patches before developing into deeper wounds.[7] As a Category 1 hazard for eye damage,
contact can lead to irreversible injury and blindness.[6][7]

 Inhalation and Ingestion: Inhalation of vapors or dust can severely irritate the respiratory
tract.[7] Ingestion is highly dangerous, capable of causing severe burns to the mouth and
throat, with as little as one gram of phenol being potentially fatal.[7]

Section 3: Risk Assessment and Control Hierarchy

A proactive approach to safety is paramount. Before any work begins, a thorough risk
assessment must be conducted to identify potential exposure scenarios and implement
appropriate controls. The hierarchy of controls (elimination, substitution, engineering controls,
administrative controls, PPE) must be applied.
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Planning Phase

Define Experimental Procedure
(Quantities, concentrations, equipment)

nalyze

Identify Hazards
(Review SDS, toxicity data for analogs)

Mitigate

Mitigation & Control Phase

Implement Engineering Controls
(Fume Hood, Safety Shower/Eyewash Access)

tandardize

Define Administrative Controls
(Designated Area, SOP, Training)

rotect

Specify Personal Protective Equipment (PPE)
(Gloves, Goggles, Face Shield, Lab Coat)

roceed

Execution & Response Phase

Execute Experiment
(Follow SOP)

Be Prepared For

Em®¥rgency Preparedness
(Spill Kit, First Aid Supplies - PEG 400)
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@ssess Spill Size & LocatiorD

Small Spill (<50 mL)

Large Spill (>50 mL)
Contained in Fume Hood or Outside Hood

Evacuate Immediate Area

Alert Others [Self-CIeanup Procedura

l

: Don Appropriate PPE
Call Emergency Services / EHS QNeoprene/Butyl Gloves, GogglesD

.

Cover with Absorbent Material
(Vermiculite, Spill Pads)

Collect Residue into a
Sealed Hazardous Waste Container

Clean Spill Area with
Soap and Water

Click to download full resolution via product page

Caption: Decision tree for responding to a 2-Bromo-5-isopropylphenol spill.
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First Aid: The Critical Initial Response
o Skin Contact: This is a medical emergency.

o Immediately begin flushing the affected area with copious amounts of water for at least 15
minutes while removing all contaminated clothing and shoes. [6][7] 2. After the initial 15-
minute flush, if available, switch to swabbing the area with Polyethylene Glycol (PEG) 300
or 400. This is the preferred decontamination agent for phenol burns. [7][8] 3. If PEG is not
available, continue flushing with water for at least 30 minutes. [7] 4. Seek immediate
medical attention. Inform medical personnel of the specific chemical exposure. [6][7]

e Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes at an eyewash
station, occasionally lifting the upper and lower eyelids. [7][8] 2. Seek immediate medical
attention. [6][7]

e |nhalation:

o Move the person to fresh air immediately. [7][8] 2. If breathing is difficult or has stopped,
provide artificial respiration.

o Seek immediate medical attention. [7][8]
 Ingestion:

o Do NOT induce vomiting.

o Rinse the mouth with water.

o Seek immediate medical attention. [7][9]

Section 7: Waste Disposal
All waste containing 2-Bromo-5-
Isopropylphenol, including contaminated PPE,
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spill cleanup materials, and residual chemical,
must be disposed of as hazardous waste. [6]
[7]1. Collect waste in a clearly labeled, sealed
container. 2. Do not mix with other waste
streams unless explicitly permitted. 3. Follow all
Institutional, local, and national regulations for
hazardous waste disposal. Contact your
institution's Environmental Health & Safety
(EHS) department for specific procedures. [9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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